Cas no 154704-35-5 (2-Methylimidazo[1,2-b]pyridazin-6-amine)

2-Methylimidazo[1,2-b]pyridazin-6-amine is a heterocyclic organic compound featuring a fused imidazo[1,2-b]pyridazine core with a methyl substituent at the 2-position and an amine group at the 6-position. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, making it valuable for developing kinase inhibitors and other therapeutic agents. The amine functionality allows for further derivatization, enabling tailored modifications for specific research or industrial needs. High purity grades are available to ensure consistency in synthetic processes.
2-Methylimidazo[1,2-b]pyridazin-6-amine structure
154704-35-5 structure
Product Name:2-Methylimidazo[1,2-b]pyridazin-6-amine
CAS No:154704-35-5
MF:C7H8N4
MW:148.16522026062
MDL:MFCD19211982
CID:106679
PubChem ID:10057651
Update Time:2025-06-11

2-Methylimidazo[1,2-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methylimidazo[1,2-b]pyridazin-6-amine
    • 2-methyl-Imidazo[1,2-b]pyridazin-6-amine,
    • Imidazo[1,2-b]pyridazin-6-amine, 2-methyl-(9CI)
    • Imidazo[1,2-b]pyridazin-6-amine,2-methyl-
    • 6-amino-2-methylimidazol< 1,2-b> pyridazine
    • AK-87289
    • ANW-65974
    • BD236314
    • CTK8C1155
    • KB-231711
    • SureCN1054695
    • Imidazo[1,2-b]pyridazin-6-amine, 2-methyl- (9CI)
    • YGYLUBAECATVQW-UHFFFAOYSA-N
    • FCH944038
    • SB15373
    • AB0062261
    • AX8236314
    • Z4209
    • ST24022347
    • DS-2487
    • A853524
    • CS-0092814
    • MFCD19211982
    • AKOS006365437
    • 154704-35-5
    • DTXSID00434801
    • SCHEMBL1054695
    • EN300-2903660
    • 2-Methyl-IMidazo[1,2-b]pyridazin-6-aMine
    • DB-338619
    • MDL: MFCD19211982
    • Inchi: 1S/C7H8N4/c1-5-4-11-7(9-5)3-2-6(8)10-11/h2-4H,1H3,(H2,8,10)
    • InChI Key: YGYLUBAECATVQW-UHFFFAOYSA-N
    • SMILES: N12C=C(C)N=C1C=CC(N)=N2

Computed Properties

  • Exact Mass: 148.07504
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.42
  • PSA: 56.21

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Additional information on 2-Methylimidazo[1,2-b]pyridazin-6-amine

Comprehensive Overview of 2-Methylimidazo[1,2-b]pyridazin-6-amine (CAS No. 154704-35-5)

2-Methylimidazo[1,2-b]pyridazin-6-amine (CAS No. 154704-35-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their bioactivity and versatility in drug discovery. Researchers and industry professionals frequently search for terms like "2-Methylimidazo[1,2-b]pyridazin-6-amine synthesis", "CAS 154704-35-5 applications", and "imidazo[1,2-b]pyridazine derivatives", reflecting the growing interest in this molecule.

The molecular structure of 2-Methylimidazo[1,2-b]pyridazin-6-amine features a fused bicyclic system with a methyl group at the 2-position and an amino group at the 6-position. This arrangement contributes to its pharmacological potential, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its role in modulating enzyme activity and cellular signaling pathways, making it a subject of interest for researchers investigating cancer therapeutics and neurodegenerative diseases. The compound's structure-activity relationship (SAR) has also been a focus of computational chemistry studies, leveraging AI-driven drug design tools to optimize its properties.

In the context of green chemistry and sustainable synthesis, 2-Methylimidazo[1,2-b]pyridazin-6-amine has been synthesized using eco-friendly catalysts and solvent-free conditions, aligning with the global push for environmentally friendly manufacturing. This approach not only reduces waste but also enhances the compound's appeal for industrial-scale production. Searches for "CAS 154704-35-5 green synthesis" and "imidazo[1,2-b]pyridazine sustainable methods" highlight the demand for innovative and eco-conscious synthetic routes.

From a commercial perspective, 2-Methylimidazo[1,2-b]pyridazin-6-amine is available as a high-purity reference standard for analytical and research purposes. Its stability and solubility profiles make it suitable for various in vitro and in vivo studies. Additionally, the compound's patent landscape reveals its inclusion in several proprietary formulations, particularly in the fields of oncology and central nervous system (CNS) disorders. This has led to increased searches for "2-Methylimidazo[1,2-b]pyridazin-6-amine suppliers" and "CAS 154704-35-5 price" among procurement specialists.

Looking ahead, the future of 2-Methylimidazo[1,2-b]pyridazin-6-amine lies in its potential as a scaffold for drug development. Advances in high-throughput screening and fragment-based drug discovery are expected to uncover new therapeutic applications for this molecule. Furthermore, collaborations between academia and industry are likely to accelerate its translation from bench to bedside, addressing unmet medical needs. As the scientific community continues to explore its capabilities, 2-Methylimidazo[1,2-b]pyridazin-6-amine (CAS No. 154704-35-5) remains a promising candidate for innovation in life sciences and material chemistry.

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